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Compound of Interest

Compound Name: CC-90003

Cat. No.: B10798849 Get Quote

Disclaimer: This document provides guidance on the proper disposal of the research chemical

CC-90003 based on general laboratory safety principles and hazardous waste management

regulations. A specific Safety Data Sheet (SDS) for CC-90003 containing explicit disposal

instructions was not available in the public domain. Therefore, researchers, scientists, and drug

development professionals must treat CC-90003 as a hazardous waste and consult with their

institution's Environmental Health and Safety (EHS) department and adhere to all local, state,

and federal regulations to ensure full compliance and safety.

CC-90003 is an irreversible and selective inhibitor of ERK 1/2 with potential antineoplastic

activity.[1] Due to its biological activity and observed toxicities in preclinical and clinical studies,

including neurotoxicity, proper handling and disposal are critical to protect personnel and the

environment.[2][3]

CC-90003 Chemical and Safety Profile
The following table summarizes key quantitative data for CC-90003. This information is crucial

for a proper hazard assessment prior to handling and disposal.
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Property Data

Chemical Name

N-(2-((2-((2-methoxy-5-methylpyridin-4-

yl)amino)-5-(trifluoromethyl)pyrimidin-4-

yl)amino)-5-methylphenyl)acrylamide

Molecular Formula C₂₂H₂₁F₃N₆O₂

Molecular Weight 458.45 g/mol

Appearance Solid powder

Solubility Soluble in DMSO, insoluble in water

Storage Temperature -20°C for long-term storage

Known Hazards
Potential for neurotoxicity and other adverse

effects observed in clinical trials.[2][3]

Experimental Protocols Referenced
This guidance is based on standard hazardous waste management protocols as outlined by

regulatory bodies like the Environmental Protection Agency (EPA) and best practices from

various academic research institutions.[4][5][6][7][8] The core principle is that all laboratory

chemical waste should be managed as hazardous unless it is definitively known to be non-

hazardous.[9]

Step-by-Step Disposal Procedures
The following procedures provide a direct, step-by-step guide for managing waste streams

containing CC-90003.

Personal Protective Equipment (PPE) and Safety
Precautions

Always handle CC-90003 and its waste within a certified chemical fume hood.

Wear appropriate PPE:

Chemical-resistant gloves (nitrile or neoprene).
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Safety goggles or a face shield.

A fully buttoned laboratory coat.

Avoid generating dust from the solid form of CC-90003.

Ensure a chemical spill kit is readily accessible.

Waste Classification and Segregation
Classify as Hazardous: In the absence of a specific SDS, CC-90003 waste must be

classified as hazardous chemical waste.[8][10]

Segregate Waste Streams: Do not mix CC-90003 waste with other waste types. Maintain

separate, clearly labeled waste containers for:

Solid Waste: Unused or expired solid CC-90003, contaminated lab consumables (e.g.,

weigh boats, pipette tips, gloves).

Liquid Waste (Non-Aqueous): Solutions of CC-90003 in organic solvents like DMSO.

Sharps Waste: Chemically contaminated needles and syringes.[6]

Aqueous Waste: While CC-90003 is insoluble in water, any aqueous solutions from

experimental workups that may contain trace amounts must also be treated as hazardous

waste. Do not dispose of down the drain.[5][11]

Waste Accumulation and Labeling
Select Appropriate Containers:

Use leak-proof, chemically compatible containers with secure screw-top caps. Plastic

containers are often preferred to glass to minimize breakage risk.[4][6]

For sharps, use a designated, puncture-proof sharps container labeled "Chemical

Contaminated Sharps – DO NOT AUTOCLAVE".[6]

Label Containers Immediately:
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Affix a "Hazardous Waste" label to the container as soon as the first drop of waste is

added.[8]

The label must include:

The full chemical name: "CC-90003" and any solvents present (e.g., "CC-90003 in

DMSO"). Avoid abbreviations or chemical formulas.[4]

The approximate concentration and volume.

The date of waste generation (start date).

The name of the Principal Investigator and the laboratory location.

Relevant hazard pictograms (e.g., Health Hazard, Irritant).

Keep Containers Closed: Waste containers must be kept tightly sealed at all times, except

when adding waste.[8]

Disposal of Contaminated Materials and Empty
Containers

Contaminated Labware: Disposable labware (pipette tips, tubes, gloves) contaminated with

CC-90003 should be collected in a designated, lined container labeled as hazardous solid

waste.[8] Contaminated glassware should be decontaminated if possible or disposed of as

hazardous waste.

Empty Containers: The original containers of CC-90003 must be managed carefully.

Containers that held acutely toxic chemicals (P-listed) must not be rinsed and should be

disposed of as hazardous waste.[6] While CC-90003 is not explicitly P-listed, its toxicity

profile warrants caution. Consult your EHS office for guidance.

For other containers, the standard procedure is to triple-rinse with a suitable solvent (one

in which CC-90003 is soluble, like DMSO, followed by another solvent like ethanol).[7][8]

The rinsate from this process is considered hazardous waste and must be collected in the

appropriate liquid waste container.[8]
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After triple-rinsing and air-drying in a fume hood, deface the original label completely

before disposing of the container as regular laboratory glass or plastic waste.[7]

Requesting Waste Pickup
Store sealed and labeled hazardous waste containers in a designated Satellite Accumulation

Area within your laboratory.

Follow your institution's specific procedures to request a hazardous waste pickup from the

EHS department. Do not allow waste to accumulate for more than 12 months.[6]

Mandatory Visualization: Disposal Workflow
The following diagram illustrates the logical workflow for making decisions regarding the proper

disposal of CC-90003 and associated materials.
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Caption: Decision workflow for the safe disposal of CC-90003 waste streams.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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